Cas no 58881-57-5 (1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one)

• Product Name: 1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one
• CAS No: 58881-57-5
• MF: C₁₆H₁₂N₂O₆S
• MW: 360.341282844543
• CID: 949253
• PubChem ID: 335135
• Update Time: 2025-04-19

1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2''-sulfanediylbis[1-(4-nitrophenyl)ethanone]
• 1-(4-nitrophenyl)-2-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylethanone
• 1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}ethan-1-one
• 2,2'-Sulfanediylbis[1-(4-nitrophenyl)ethanone]
• 1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one
• 2,2'-thiobis(1-(4-nitrophenyl)ethanone)
• NSC343514
• CHEMBL1902030
• NSC-343514
• Oprea1_320135
• 1-(4-Nitrophenyl)-2-[2-(4-nitrophenyl)-2-oxo-ethyl]sulfanyl-ethanone
• 58881-57-5
• DS-008080
• F0300-0186
• DTXSID60319286
• Oprea1_074171
• SMR001335290
• AKOS002161852
• MLS003170995

• Inchi： 1S/C16H12N2O6S/c19-15(11-1-5-13(6-2-11)17(21)22)9-25-10-16(20)12-3-7-14(8-4-12)18(23)24/h1-8H,9-10H2
• InChI Key： BHHMLQUXGPIROU-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 360.04166
• Monoisotopic Mass: 360.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 566.5°C at 760 mmHg
• Flash Point: 296.4°C
• Refractive Index: 1.65
• PSA: 120.42
• LogP: 4.34820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones